Cas no 2172085-74-2 (2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}oxy)acetic acid)

• Product Name: 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}oxy)acetic acid
• CAS No: 2172085-74-2
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6215752
• PubChem ID: 165561988
• Update Time: 2025-10-18

2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}oxy)acetic acid
• 2172085-74-2
• 2-({4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-N,5-dimethylhexanamido}oxy)acetic acid
• EN300-1474551

• Inchi： 1S/C27H34N2O6/c1-18(2)19(12-13-25(30)29(3)35-17-26(31)32)14-15-28-27(33)34-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24H,12-17H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： MCZAWBLWRLADMW-UHFFFAOYSA-N
• SMILES： O(C(NCCC(CCC(N(C)OCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}oxy)acetic acid

2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}oxy)acetic acid (CAS No. 2172085-74-2): An Overview

2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}oxy)acetic acid (CAS No. 2172085-74-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and other bioactive molecules. Its unique structural features and functional groups make it an essential building block in various chemical and biological applications.

The Fmoc group, specifically, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. The presence of this group in the compound allows for precise control over the reactivity of the amino group during multi-step synthetic processes. This is particularly important in the development of therapeutic peptides, where the sequence and purity of the final product are critical for its biological activity and safety.

Recent studies have highlighted the potential of 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}oxy)acetic acid in enhancing the stability and bioavailability of peptides. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can significantly improve the pharmacokinetic properties of certain peptide drugs by reducing their susceptibility to enzymatic degradation. This finding has important implications for the development of more effective and long-lasting therapeutic agents.

In addition to its role in peptide synthesis, 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}oxy)acetic acid has also been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active form within the body through metabolic processes. The ability to design prodrugs with improved pharmacological properties is a key area of research in drug development. A 2021 study in Bioorganic & Medicinal Chemistry Letters reported that this compound can be effectively used as a prodrug precursor to enhance the delivery and efficacy of certain drugs, particularly those with poor solubility or stability.

The structural complexity of 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}oxy)acetic acid also makes it an interesting candidate for use in supramolecular chemistry and materials science. Supramolecular assemblies formed from this compound have shown promise in applications such as drug delivery systems, sensors, and catalytic platforms. A recent review article in Chemical Society Reviews discussed the potential of such assemblies to address challenges in targeted drug delivery and diagnostic imaging.

The synthesis of 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}oxy)acetic acid typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline these processes and improve yields. A 2019 study in Tetrahedron Letters described an optimized synthetic route for this compound that achieved high purity and yield, making it more accessible for large-scale production.

In conclusion, 2-({4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-N,5-dimethylhexanamido}oxy)acetic acid (CAS No. 2172085-74-2) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique properties make it an important tool for advancing the development of new therapeutic agents and innovative materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.